Cas no 885280-96-6 (1h-1,2,3triazole-4-carbothioic acid amide)

• Product Name: 1h-1,2,3triazole-4-carbothioic acid amide
• CAS No: 885280-96-6
• MF: C₃H₄N₄S
• MW: 128.15565776825
• MDL: MFCD11616726
• CID: 711870
• PubChem ID: 45934265
• Update Time: 2025-04-19

1h-1,2,3triazole-4-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2,3]TRIAZOLE-4-CARBOTHIOIC ACID AMIDE
• 1H-1,2,3-triazole-5-carbothioamide
• 2H-triazole-4-carbothioamide
• 1H-1,2,3-Triazole-4-Carbothioamide
• 3H-1,2,3-Triazole-4-carbothioamide
• 885280-96-6
• SCHEMBL9343822
• DTXSID90672937
• AKOS006294868
• 1H-[1,2,3]TRIAZOLE-4-CARBOTHIOICACIDAMIDE
• AB28396
• 2H-1,2,3-Triazole-4-carbothioamide
• FT-0691050
• A851612
• 1,2,3-triazole-4-carbothioamide
• EN300-216166
• AKOS015854411
• 1h-1,2,3triazole-4-carbothioic acid amide

• MDL： MFCD11616726
• Inchi： 1S/C3H4N4S/c4-3(8)2-1-5-7-6-2/h1H,(H2,4,8)(H,5,6,7)
• InChI Key： RMDLSLIMPDVLAI-UHFFFAOYSA-N
• SMILES： S=C(C1C=NNN=1)N

Computed Properties

• Exact Mass: 128.01600
• Monoisotopic Mass: 128.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.6

Experimental Properties

• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 379.2°C at 760 mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.754
• PSA: 99.68000
• LogP: 0.13920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles